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Compound of Interest

Compound Name: Trideca-2,4,7-trien-1-ol

Cat. No.: B15436341 Get Quote

Essential Safety and Handling Guide for Trideca-
2,4,7-trien-1-ol
Disclaimer: No specific Safety Data Sheet (SDS) for Trideca-2,4,7-trien-1-ol was found. The

following guidance is based on the safety profiles of structurally similar compounds, including

unsaturated alcohols and polyenes. It is imperative to treat Trideca-2,4,7-trien-1-ol as a

potentially hazardous substance and to handle it with extreme caution.

Trideca-2,4,7-trien-1-ol is a long-chain unsaturated alcohol. Due to its polyunsaturated nature,

it is prudent to consider it a peroxide-forming chemical, which can form explosive peroxides

upon exposure to air and light.[1][2][3] Extreme care must be taken to prevent peroxide

formation and to safely handle and dispose of this compound.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Trideca-2,4,7-trien-1-ol.
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PPE Category Item
Specification/Stand
ard

Purpose

Eye and Face

Protection
Safety Goggles

ANSI Z87.1 certified,

chemical splash

goggles

Protects eyes from

splashes and

aerosols.

Face Shield
Worn over safety

goggles

Provides additional

protection for the face

from splashes or

vigorous reactions.

Hand Protection
Chemically Resistant

Gloves
Nitrile or Butyl rubber

Protects hands from

skin contact with the

chemical. Check

manufacturer's glove

compatibility data.

Body Protection
Flame-Resistant

Laboratory Coat
Nomex® or equivalent

Protects against

splashes and potential

fires.

Chemical Apron
Worn over the lab

coat

Provides an additional

layer of protection

against spills.

Respiratory Protection Fume Hood
Certified and properly

functioning

Primary means of

controlling inhalation

exposure. All work

should be conducted

in a fume hood.

Respirator

Air-purifying respirator

with organic vapor

cartridges

May be required for

spill cleanup or if

working outside of a

fume hood.

Operational Plan for Safe Handling
1. Preparation and Precautionary Measures:
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Risk Assessment: Before beginning any work, perform a thorough risk assessment for the

planned experiment.

Fume Hood: Ensure a certified chemical fume hood is available and functioning correctly. All

manipulations of Trideca-2,4,7-trien-1-ol should be performed within the fume hood.

Inert Atmosphere: Due to the risk of peroxide formation, it is highly recommended to handle

and store Trideca-2,4,7-trien-1-ol under an inert atmosphere (e.g., nitrogen or argon).[4][5]

Emergency Equipment: Locate and ensure the functionality of the nearest safety shower,

eyewash station, and fire extinguisher.

2. Handling the Chemical:

Personal Protective Equipment: Don all required PPE as outlined in the table above before

handling the chemical.

Dispensing: Use a syringe or cannula for transferring the liquid under an inert atmosphere to

minimize air exposure.[6]

Avoid Contamination: Do not return any unused chemical to the original container.

Heating: If heating is necessary, use a well-controlled heating mantle or oil bath. Avoid open

flames.

3. Storage:

Inert Atmosphere: Store Trideca-2,4,7-trien-1-ol under an inert atmosphere in a tightly

sealed, opaque container to protect from light and air.[4][7]

Temperature: Store in a cool, dark, and well-ventilated area, away from heat and direct

sunlight.

Labeling: Clearly label the container with the chemical name, date received, and date

opened.

4. Peroxide Testing:
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Regular Testing: If the container has been opened, test for the presence of peroxides every 3

months.[7]

Before Use: Always test for peroxides before distilling or concentrating the chemical.[1]

Disposal of Old Containers: Dispose of any container that is past its expiration date or shows

signs of peroxide formation (e.g., crystal formation).[8]
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Workflow for Handling Trideca-2,4,7-trien-1-ol
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Caption: Workflow for the safe handling of Trideca-2,4,7-trien-1-ol and emergency

procedures.

Disposal Plan
Proper disposal of Trideca-2,4,7-trien-1-ol and any contaminated materials is crucial to ensure

laboratory and environmental safety.

1. Waste Collection:

Segregation: Collect all waste containing Trideca-2,4,7-trien-1-ol in a dedicated, properly

labeled hazardous waste container. Do not mix with other waste streams.

Container: Use a chemically compatible, sealed container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "Trideca-2,4,7-trien-1-ol," and the associated hazards (e.g., "Flammable,"

"Peroxide-Former").

2. Disposal of Peroxide-Forming Waste:

Testing: Before disposal, if the waste has been stored for an extended period, it should be

tested for peroxides.

High-Hazard Waste: If peroxides are present at a concentration greater than 100 ppm, or if

crystals are visible, the waste must be treated as high-hazard. Do not attempt to move the

container. Contact your institution's Environmental Health and Safety (EHS) office

immediately for specialized disposal procedures.[8]

Empty Containers: "Empty" containers that held Trideca-2,4,7-trien-1-ol should be triple-

rinsed with a suitable solvent (e.g., isopropanol). The rinsate must be collected as hazardous

waste.

3. Final Disposal:

EHS: All hazardous waste must be disposed of through your institution's certified EHS

provider. Follow all local, state, and federal regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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